Cas no 110766-73-9 (1,5-Benzothiazepine-4(5H)-thione, 7-chloro-2,3-dihydro-)

1,5-Benzothiazepine-4(5H)-thione, 7-chloro-2,3-dihydro- structure

110766-73-9 structure

Product Name:1,5-Benzothiazepine-4(5H)-thione, 7-chloro-2,3-dihydro-

CAS No:110766-73-9

MF:C₉H₈ClNS₂

MW:229.74951839447

MDL:MFCD04124306

CID:3606358

PubChem ID:2767694

Update Time:2025-04-22

1,5-Benzothiazepine-4(5H)-thione, 7-chloro-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

- 1,5-Benzothiazepine-4(5H)-thione, 7-chloro-2,3-dihydro-
- 7-chloro-2,3,4,5-tetrahydro-1,5-benzothiazepine-4-thione
- MFCD04124306
- CHEMBL1558406
- 11N-337S
- SMR000126385
- 110766-73-9
- AKOS015991911
- MLS000541527
- 7-chloro-2,3-dihydro-1,5-benzothiazepine-4(5H)-thione
- 7-chloro-3,5-dihydro-2H-1,5-benzothiazepine-4-thione
- MDL： MFCD04124306
- Inchi： 1S/C9H8ClNS2/c10-6-1-2-8-7(5-6)11-9(12)3-4-13-8/h1-2,5H,3-4H2,(H,11,12)
- InChI Key： JOUFDADZNMTYPZ-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)NC(CCS2)=S

Computed Properties

Exact Mass: 228.979
Monoisotopic Mass: 228.979
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 69.4Å²

1,5-Benzothiazepine-4(5H)-thione, 7-chloro-2,3-dihydro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB296243-100 mg	7-Chloro-2,3-dihydro-1,5-benzothiazepine-4(5H)-thione; .	110766-73-9		100 mg	€221.50	2023-07-20
abcr	AB296243-100mg	7-Chloro-2,3-dihydro-1,5-benzothiazepine-4(5H)-thione; .	110766-73-9		100mg	€283.50	2025-02-16
Ambeed	A887144-1g	7-Chloro-2,3,4,5-tetrahydro-1,5-benzothiazepine-4-thione	110766-73-9	90%	1g	$350.0	2024-04-26

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazepines

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